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Compound of Interest

Compound Name: Glutaric acid-d2

Cat. No.: B1444791

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Glutaric acid-
d2. The information is compiled from various safety data sheets and toxicological studies, with
a focus on providing researchers, scientists, and drug development professionals with the
necessary information for safe handling and use. Where specific data for the deuterated form is
unavailable, data for glutaric acid is provided as a close proxy.

Chemical Identification and Physical Properties

Glutaric acid-d2 is a deuterated form of glutaric acid, an alpha,omega-dicarboxylic acid. The
deuteration is typically at specific positions to aid in metabolic or mechanistic studies. The
following table summarizes its key chemical and physical properties.
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Property Value Source

Chemical Name Glutaric acid (2,2,4,4-D4, 98%) [1]

Pentanedioic acid-d2, 1,5-
Synonyms Pentanedioic acid-d2, 1,3- [2]

Propanedicarboxylic acid-d2

CAS Number (Unlabeled) 110-94-1 [11[3]
CAS Number (Labeled,
19136-99-3 [1]
2,2,4,4-D4)
Molecular Formula C5H6D204 [4]
Molecular Weight 134.13 g/mol [4]
Colorless crystals or white
Appearance ]
solid.[2][3]
] ] 95 - 98 °C (for unlabeled
Melting Point ) )
glutaric acid).[5][6]
N ) 200 °C at 20 mmHg (for
Boiling Point ) )
unlabeled glutaric acid).[5]
Soluble in water (over 50%
B w/w), alcohol, and ether.[2][7]
Solubility

[8][9] Slightly soluble in
petroleum ether.[2]

Hazard Identification and Classification

Glutaric acid is classified as an irritant, particularly to the eyes. The following table summarizes
the GHS hazard classification.
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Hazard Class Category Hazard Statement
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation.
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.
Specific target organ toxicity — ]
] ) H335: May cause respiratory
single exposure (Respiratory Category 3 o
o irritation.
tract irritation)
Signal Word: Warning
Toxicological Data
The toxicological data for glutaric acid is primarily based on studies with the non-deuterated
form.
Test Species Route Value
Acute Oral Toxicity
Mouse Oral 6000 mg/kg
(LD50)
Acute Dermal Toxicity ]
Rabbit Dermal > 20000 mg/kg
(LD50)
No Observed Adverse
Effect Level (NOAEL)
Rat (female) Oral 980 mg/kg
- Repeated Dose Oral
Toxicity
No Observed Adverse
Effect Level (NOAEL)
Rat (male) Oral 1720 mg/kg
- Repeated Dose Oral
Toxicity
Experimental Protocols
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Detailed methodologies for key toxicological assessments are crucial for understanding and
interpreting the safety data. The following are outlines of standard protocols used for evaluating
the safety of chemicals like glutaric acid.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

This test assesses the potential of a substance to cause local irritation or corrosion upon a
single dermal application.

Principle: A single dose of the test substance is applied to the skin of an experimental animal,
typically an albino rabbit.[10][11] The site is observed for signs of erythema (redness) and
edema (swelling) at specified intervals.

Procedure Outline:
» Animal Selection: Healthy, young adult albino rabbits are used.

o Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the trunk is
clipped.

o Application: 0.5 g of the solid test substance (moistened with a small amount of a suitable
vehicle if necessary) is applied to a small area (approx. 6 cm?) of the clipped skin and
covered with a gauze patch and semi-occlusive dressing.[10][12]

o Exposure: The dressing is left in place for 4 hours.[10]

o Observation: After the exposure period, the dressing is removed, and the skin is gently
cleansed. The skin is then examined for erythema and edema at 1, 24, 48, and 72 hours
after patch removal.[12] If effects persist, observations can be extended up to 14 days.[10]

» Scoring: The reactions are scored according to a standardized scale (e.g., Draize scoring
system).

Acute Eye Irritation/Corrosion (Draize Test)

This test evaluates the potential of a substance to cause irritation or damage to the eye.
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Principle: A single dose of the test substance is instilled into the conjunctival sac of one eye of
an experimental animal, usually an albino rabbit. The other eye serves as a control.[13][14] The
eyes are then examined for any signs of irritation to the cornea, iris, and conjunctiva.[13][14]

Procedure Outline;

Animal Selection: Healthy, adult albino rabbits with no pre-existing eye defects are used.

« Instillation: 0.1 g of the solid test substance is placed into the conjunctival sac of one eye.[13]
The eyelids are gently held together for about one second to prevent loss of the substance.

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation.[13][14]

e Scoring: Ocular lesions (corneal opacity, iritis, conjunctival redness, and chemosis) are
scored using the Draize scoring system.

Acute Oral Toxicity - Fixed Dose Procedure (Based on
OECD Guideline 420)

This method is used to assess the acute oral toxicity of a substance. It is designed to use fewer
animals and cause less suffering than traditional LD50 tests.[15][16]

Principle: Groups of animals of a single sex (usually females) are dosed in a stepwise manner
using a set of fixed doses (5, 50, 300, and 2000 mg/kg).[17][18] The initial dose is selected
based on a sighting study and is expected to produce some signs of toxicity without mortality.
[17][18]

Procedure Outline:

e Animal Selection: Healthy, young adult rodents (typically rats) are used. Animals are fasted
prior to dosing.[17][19]

» Sighting Study: A preliminary study is conducted with a small number of animals to
determine the appropriate starting dose for the main study.[18]

e Main Study: A group of at least 5 female animals is dosed at the selected starting dose.[18]
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» Dosing: The substance is administered as a single oral dose by gavage.[17]

o Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.[18]

e Necropsy: All animals are subjected to a gross necropsy at the end of the study.[17]

« Dose Adjustment: Depending on the outcome (no effect, toxicity, or mortality), the dose for
the next group of animals is adjusted up or down from the fixed dose levels. This continues
until the dose causing evident toxicity or no more than one death is identified.[18]

Handling and Safety Precautions

Engineering Controls:

e Use in a well-ventilated area.

» Provide appropriate exhaust ventilation at places where dust is formed.
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.
» Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.
Handling:

e Avoid contact with skin and eyes.[10]

» Avoid formation of dust and aerosols.

» Wash hands thoroughly after handling.

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated place.
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o Store away from incompatible materials such as strong oxidizing agents, bases, and
reducing agents.

First Aid Measures

o After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.
Consult a physician.

o After Skin Contact: Wash off with soap and plenty of water. Consult a physician.

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

o After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

Visualized Safety Workflow

The following diagram illustrates a general workflow for the safety assessment of a chemical
like Glutaric acid-d2.
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Caption: A workflow for the safety assessment of a chemical substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1444791#safety-data-sheet-for-glutaric-acid-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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